1-(2-Fluorophenyl)-3-[2-(1-piperidinyl)phenyl]urea

• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-(2-piperidin-1-ylphenyl)urea
• InChI: InChI=1S/C18H20FN3O/c19-14-8-2-3-9-15(14)20-18(23)21-16-10-4-5-11-17(16)22-12-6-1-7-13-22/h2-5,8-11H,1,6-7,12-13H2,(H2,20,21,23)
• InChI Key: RPPKURVOLUUZJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=O)NC3=CC=CC=C3F

Description

1-(2-fluorophenyl)-3-[2-(1-piperidinyl)phenyl]urea is a member of piperidines.

Scientific Research Applications

Urea Biosensors and Their Applications

Urea biosensors are crucial for detecting and quantifying urea concentration in various fields such as fishery, dairy, food preservation, and agriculture. Urea, a result of various natural processes, is an organic compound critical in human nitrogen metabolism. Its excessive or insufficient concentration in the human body can lead to severe health issues. Urea biosensors typically employ the enzyme urease as a bioreceptor, and advancements in materials such as nanoparticles and conducting polymers have significantly contributed to the development of these sensors (Botewad et al., 2021).

Urea in Drug Design

Ureas, especially due to their unique hydrogen bonding capabilities, are integral in drug-target interactions, making them a vital functional group in the design of drugs. These compounds, including various urea derivatives, are extensively researched and applied in modulating the selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. The incorporation of urea in drug molecules is an active topic, with numerous studies confirming the importance of the urea moiety in medicinal chemistry (Jagtap et al., 2017).

Urea in Agriculture

Urea serves as a significant nitrogen source in agriculture, mainly used as a fertilizer. However, its application can lead to environmental concerns like NH3 volatilization and NO2- accumulation. Recent research has explored various methods, such as the use of urease inhibitors, to mitigate these adverse effects and enhance the efficiency of urea utilization in soil. Such advancements aim to optimize the use of urea in agriculture while minimizing its environmental impact (Bremner, 1995).

Urea as a Hydrogen Carrier

Urea's potential as a hydrogen carrier for fuel cells has been a subject of recent research. Its stability, non-toxic nature, and ease of transport and storage make it a favorable candidate compared to other industrial chemicals. The vast natural resource of urea, coupled with its cheap and widespread availability, presents it as a sustainable solution for long-term hydrogen supply. The feasibility of using urea for this purpose has been extensively reviewed, highlighting the need for focused research to harness this potential effectively (Rollinson et al., 2011).